Cas no 62134-47-8 (Butanoic acid, 4-[(2-bromophenyl)amino]-4-oxo-)

• Product Name: Butanoic acid, 4-[(2-bromophenyl)amino]-4-oxo-
• CAS No: 62134-47-8
• MF: C₁₀H₁₀BrNO₃
• MW: 272.09530210495
• CID: 456907
• PubChem ID: 744789
• Update Time: 2025-04-19

Butanoic acid, 4-[(2-bromophenyl)amino]-4-oxo- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 4-[(2-bromophenyl)amino]-4-oxo-
• 4-(2-bromoanilino)-4-oxobutanoic acid
• Oprea1_242659
• DTXSID30353551
• AKOS000296084
• CBDivE_010217
• SR-01000196507
• SR-01000196507-1
• 62134-47-8
• Cambridge id 5133960

• Inchi： 1S/C10H10BrNO3/c11-7-3-1-2-4-8(7)12-9(13)5-6-10(14)15/h1-4H,5-6H2,(H,12,13)(H,14,15)
• InChI Key： VKQWIXDBLNALTB-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1NC(CCC(=O)O)=O

Computed Properties

• Exact Mass: 270.9844
• Monoisotopic Mass: 270.98441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• PSA: 66.4